Cas no 2228832-94-6 ([2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine)

• Product Name: [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine
• CAS No: 2228832-94-6
• MF: C₉H₁₀ClFN₂
• MW: 200.640504360199
• CID: 5927425
• PubChem ID: 165853059
• Update Time: 2025-06-08

[2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(5-chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine
• 2228832-94-6
• EN300-2003105
• [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H10ClFN2/c10-6-2-8(9(11)13-4-6)7-1-5(7)3-12/h2,4-5,7H,1,3,12H2
• InChI Key： ICIXEDUCTHMZTR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1CC1CN)F

Computed Properties

• Exact Mass: 200.0516542g/mol
• Monoisotopic Mass: 200.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine

Comprehensive Overview of [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine (CAS No. 2228832-94-6)

The compound [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine (CAS No. 2228832-94-6) is a structurally unique and pharmacologically significant molecule. Its chemical structure features a cyclopropyl ring attached to a pyridine core, which is further substituted with chloro and fluoro groups. This combination of functional groups makes it a valuable intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine is its relevance to modern medicinal chemistry. The presence of both halogenated pyridine and cyclopropyl moieties is known to enhance the metabolic stability and bioavailability of drug candidates. This aligns with current trends in the pharmaceutical industry, where there is a strong focus on developing molecules with improved pharmacokinetic properties. Additionally, the compound's structural features make it a promising candidate for targeting specific enzymes or receptors involved in various disease pathways.

From a synthetic chemistry perspective, CAS No. 2228832-94-6 offers versatility in organic transformations. The methanamine group can serve as a handle for further derivatization, enabling the creation of diverse chemical libraries. This is particularly valuable in high-throughput screening campaigns, where access to structurally varied compounds is essential for identifying novel bioactive molecules. The compound's stability under standard laboratory conditions also makes it a practical choice for researchers.

In recent years, there has been a surge in searches related to halogenated heterocycles and their applications in drug design. This trend reflects the broader scientific community's recognition of the importance of such compounds in addressing unmet medical needs. [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine fits perfectly into this narrative, as its fluoropyridine moiety is known to improve binding affinity and selectivity in drug-target interactions. These properties are highly sought after in the development of next-generation therapeutics.

The agrochemical sector also stands to benefit from the unique properties of CAS No. 2228832-94-6. Compounds containing halogenated pyridines have demonstrated efficacy as pesticides and herbicides, offering environmentally friendly alternatives to traditional agrochemicals. As sustainability becomes a top priority in agriculture, the demand for such innovative solutions is expected to grow. This compound's potential in this field further underscores its multidisciplinary relevance.

Another area of interest is the compound's role in material science. The cyclopropyl ring, known for its ring strain, can impart unique electronic and steric properties to materials. This has implications for the development of advanced polymers and functional materials with tailored properties. Researchers exploring novel materials for electronics, coatings, and other applications may find [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine to be a valuable building block.

Quality control and analytical characterization are critical aspects of working with CAS No. 2228832-94-6. Advanced techniques such as HPLC, NMR, and mass spectrometry are typically employed to ensure the compound's purity and identity. These methods are essential for maintaining consistency in research and industrial applications, where even minor impurities can significantly impact outcomes. Proper handling and storage conditions are also important to preserve the compound's integrity over time.

Looking ahead, the future of [2-(5-Chloro-2-fluoropyridin-3-yl)cyclopropyl]methanamine appears promising. Its structural features align with several emerging trends in chemistry and biology, making it a compound of enduring interest. Whether in drug discovery, agrochemical development, or material science, this molecule offers a wealth of opportunities for innovation. As research continues to uncover new applications, its importance in scientific and industrial contexts is likely to grow even further.